Cas no 144690-33-5 (Tritylolmesartan Ethyl Ester)

• Product Name: Tritylolmesartan Ethyl Ester
• CAS No: 144690-33-5
• MF: C₄₅H₄₄N₆O₃
• MW: 716.869270324707
• MDL: MFCD11973634
• CID: 833892
• PubChem ID: 19036118
• Update Time: 2025-11-07

Tritylolmesartan Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-propylImidazoledicarbonate
• Ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
• Ethyl 4-(2-hydroxy-2-propanyl)-2-propyl-1-{[2'-(1-trityl-1H-tetra zol-5-yl)-4-biphenylyl]methyl}-1H-imidazole-5-carboxylate
• Trityl olmesartan ethyl ester
• 4-(pyrrol-1-yl)benzoic acid ethyl ester
• CTK1G8761
• ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-(N-triphenylmethyl-1H-tetrazole-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylate
• ethyl 4-(pyrrol-1-yl)benzoate
• ethyl 4-(pyrrol-1-yl)-benzoate
• ethyl-4-(1-hydroxymethylethyl)-2-propyl-1-{4-(2-trityltetrazol-5-yl)phenyl}phenylmethylimidazole-5-carboxylate
• Maybridge1_007979
• ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1H- tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5- carboxylate
• 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid ethyl ester
• 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid ethyl ester
• TZQDBKJBKJIHPR-UHFFFAOYSA-N
• BCP12280
• RP17799
• 400H213
• ethyl 5-(1-hydroxy-1-methyl-ethyl)-2-pr
• Ethyl 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazo
• Tritylolmesartan Ethyl Ester
• Ethyl 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
• 144690-33-5
• DTXSID00597607
• MFCD11973634
• Olmesartan Ethyl Ester Trityl Impurity
• ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1h-tetrazol-5-yl)biphenyl-4-yl)methyl)-1h-imidazole-5-carboxylate
• Ethyl 4-(2-Hydroxy-2-propyl)-2-propyl-1-[[2 inverted exclamation mark -(1-trityl-5-tetrazolyl)-4-biphenylyl]methyl]-1H-imidazole-5-carboxylate
• AC-3501
• J-520918
• ethyl-4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-(trityltetrazol-5-yl)phenyl]phenyl}methylimidazole-5-carboxylate
• CS-0163094
• ETHYL 5-(2-HYDROXYPROPAN-2-YL)-2-PROPYL-3-({2'-[1-(TRIPHENYLMETHYL)-1,2,3,4-TETRAZOL-5-YL]-[1,1'-BIPHENYL]-4-YL}METHYL)IMIDAZOLE-4-CARBOXYLATE
• 4-(2-hydroxypropan-2-yl)-2-propyl-1-[2'-(1-triphenylmethyl-1H-tetrazol-5-yl)biphenyl-4-ylmethyl]-1H-imidazole-5-carboxylic acid ethyl ester
• 4-(1-HYDROXY-1-METHYLETHYL)-2-PROPYL-1-[[2'-[(TRIPHENYLMETHYL)-1H-TETRAZOL-5-YL][1,1'-BIPHENYL]-4-YL]METHYL]-1H-IMIDAZOLE-5-CARBOXYLICACIDETHYLESTER
• 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid ethyl este
• ethyl4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
• SCHEMBL1966071
• Ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-(trityltetrazol-5-yl)phenyl]phenyl}methylimidazole-5-carboxylate
• AKOS015896701
• DS-19558
• C45H44N6O3
• D83710
• Ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-({2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methyl)-1H-imidazole-5-carboxylate
• Ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-(trityltetrazol-5-yl)phenyl]phenyl }methylimidazole-5-carboxylate
• Ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-((2'-(1-trityl-1H-tetrazol-5(4)-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
• SY316416
• Ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[4-[2-(trityltetrazol-5-yl)phenyl]phenyl]methylimidazole-5-carboxylate

• MDL： MFCD11973634
• Inchi： 1S/C45H44N6O3/c1-5-18-39-46-41(44(3,4)53)40(43(52)54-6-2)50(39)31-32-27-29-33(30-28-32)37-25-16-17-26-38(37)42-47-48-49-51(42)45(34-19-10-7-11-20-34,35-21-12-8-13-22-35)36-23-14-9-15-24-36/h7-17,19-30,53H,5-6,18,31H2,1-4H3
• InChI Key： TZQDBKJBKJIHPR-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=C(C(=O)OCC)N(CC2C=CC(=CC=2)C2=CC=CC=C2C2=NN=NN2C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C(CCC)=N1

Computed Properties

• Exact Mass: 716.34748929g/mol
• Monoisotopic Mass: 716.34748929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 54
• Rotatable Bond Count: 14
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 8.8

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161 ºC
• Boiling Point: 889.7±75.0 °C at 760 mmHg
• Flash Point: 491.9±37.1 °C
• Solubility: Insuluble (4.5E-6 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Tritylolmesartan Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature(BD633568)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Tritylolmesartan Ethyl Ester

Recent Advances in the Study of Tritylolmesartan Ethyl Ester (CAS: 144690-33-5): A Comprehensive Research Brief

Tritylolmesartan Ethyl Ester (CAS: 144690-33-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, a derivative of the well-known angiotensin II receptor blocker (ARB) olmesartan, has shown promising potential in various therapeutic applications. The current research landscape surrounding Tritylolmesartan Ethyl Ester encompasses its synthesis, pharmacological properties, and potential clinical applications, making it a focal point for researchers in medicinal chemistry and drug development.

Recent studies have focused on the synthetic pathways for Tritylolmesartan Ethyl Ester, with particular attention to its trityl-protected intermediate (144690-33-5). A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing production costs. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its intermediates, providing valuable data for quality control in pharmaceutical manufacturing.

Pharmacological investigations have revealed that Tritylolmesartan Ethyl Ester exhibits enhanced metabolic stability compared to its parent compound. Research published in Drug Metabolism and Disposition (2024) demonstrated that the ethyl ester modification significantly prolongs the compound's half-life in plasma, while the trityl group appears to facilitate better tissue penetration. These properties suggest potential advantages in developing long-acting formulations for hypertension treatment, though clinical studies are still needed to confirm these benefits in human subjects.

In terms of mechanism of action, cutting-edge molecular modeling studies have provided new insights into how Tritylolmesartan Ethyl Ester interacts with the angiotensin II type 1 (AT1) receptor. A recent Nature Communications article (2024) utilized cryo-EM and molecular dynamics simulations to visualize the binding conformation, revealing unique interactions between the trityl group and receptor subpockets that may explain the compound's distinctive pharmacological profile.

Current challenges in Tritylolmesartan Ethyl Ester research include addressing its potential drug-drug interactions and optimizing its formulation for clinical use. Several pharmaceutical companies have included this compound in their development pipelines, with Phase I clinical trials expected to begin in 2025. The research community continues to explore its potential beyond cardiovascular applications, including possible neuroprotective effects observed in preclinical models of stroke.

As the scientific understanding of Tritylolmesartan Ethyl Ester (144690-33-5) continues to evolve, this compound represents an exciting frontier in the development of next-generation ARBs. Future research directions likely will focus on structure-activity relationship studies to further optimize its therapeutic profile and comprehensive safety evaluations to support its transition into clinical applications.